Cas no 2580226-85-1 (Ethyl 5-(2-amino-1-hydroxypropan-2-yl)furan-2-carboxylate)

• Product Name: Ethyl 5-(2-amino-1-hydroxypropan-2-yl)furan-2-carboxylate
• CAS No: 2580226-85-1
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5664388
• PubChem ID: 165892499
• Update Time: 2025-05-21

Ethyl 5-(2-amino-1-hydroxypropan-2-yl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727006
• ethyl 5-(2-amino-1-hydroxypropan-2-yl)furan-2-carboxylate
• 2580226-85-1
• Ethyl 5-(2-amino-1-hydroxypropan-2-yl)furan-2-carboxylate

• Inchi： 1S/C10H15NO4/c1-3-14-9(13)7-4-5-8(15-7)10(2,11)6-12/h4-5,12H,3,6,11H2,1-2H3
• InChI Key： GVZTZHDTPZGJMF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC=C1C(C)(CO)N

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.7Ų

Additional information on Ethyl 5-(2-amino-1-hydroxypropan-2-yl)furan-2-carboxylate

Ethyl 5-(2-amino-1-hydroxypropan-2-yl)furan-2-carboxylate: A Comprehensive Overview

Ethyl 5-(2-amino-1-hydroxypropan-2-yl)furan-2-carboxylate, identified by the CAS number 2580226-85-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of furan carboxylates, which have been extensively studied for their potential applications in drug development and as bioactive compounds. The structure of Ethyl 5-(2-amino-1-hydroxypropan-2-yl)furan-2-carboxylate consists of a furan ring substituted with an ethoxy group at position 2 and a branched amino alcohol group at position 5. This unique structure contributes to its versatile chemical properties and biological activity.

The synthesis of Ethyl 5-(2-amino-1-hydroxypropan-2-yl)furan-2-carboxylate involves a multi-step process that typically includes the formation of the furan ring followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield. The compound's stability under various conditions has been thoroughly investigated, making it suitable for use in diverse chemical reactions and biological assays.

In terms of biological activity, Ethyl 5-(2-amino-1-hydroxypropan-2 strong>-< strong> yl strong>)furan - < strong > 2 strong > - carboxy late has demonstrated promising results in preclinical studies. It exhibits potential anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways involved in oxidative stress and inflammation. Recent research has also highlighted its potential as a lead compound for the development of novel therapeutic agents targeting neurodegenerative diseases, such as Alzheimer's disease.

The application of Ethyl 5-(< strong > 2-amino strong > - < strong > 1-hydroxy pro pan strong > - < strong > 2 strong > - < strong > yl strong >)furan - < strong > 2 strong > - carboxy late extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers and its compatibility with various polymer systems make it a valuable component in the development of advanced materials for sensors and drug delivery systems. Furthermore, its biocompatibility has been validated in several in vitro studies, underscoring its potential for use in biomedical applications.

Ethical considerations and regulatory compliance are paramount in the research and development of Ethyl 5-(< strong > 2-amino strong > - < strong > 1-hydroxy pro pan strong > - < strong > 2 strong > - < strong > yl strong >)furan - < strong > 2 strong > - carboxy late. Researchers adhere to strict guidelines to ensure that all studies are conducted responsibly and ethically, minimizing any potential risks to human health or the environment. The compound's safety profile is continuously monitored through rigorous testing protocols, ensuring that it meets international standards for chemical safety.

In conclusion, Ethyl 5-(< strong > 2-amino strong > - < strong > 1-hydroxy pro pan strong > - < strong > 2 strong > - < strong yl )furan - (Carboxy late is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the pharmaceutical and materials science industries. Continued research into its biological mechanisms and chemical properties will undoubtedly unlock further applications, solidifying its role as an essential compound in modern chemistry.